Cas no 143614-35-1 ((+)-5,7-Dimethoxy-6-[(2R)-2-hydroxy-3-methoxy-3-methylbutyl]-2H-1-benzopyran-2-one)
(+)-5,7-Dimethoxy-6-[(2R)-2-hydroxy-3-methoxy-3-methylbutyl]-2H-1-benzopyran-2-one Chemical and Physical Properties
Names and Identifiers
-
- (+)-5,7-Dimethoxy-6-[(2R)-2-hydroxy-3-methoxy-3-methylbutyl]-2H-1-benzopyran-2-one
- Toddalolactone 3'-O-methyl ether (6-(2-Hydroxy-3-methoxy-3-methylbutyl)-5,7-dimethoxycoumarin)
- Toddalolactone 3'-O-methyl ether
- 143614-35-1
- 137182-35-5
- (+)-6-(2-Hydroxy-3-methoxy-3-methylbutyl
- AKOS040763777
- (R)-6-(2-Hydroxy-3-methoxy-3-methylbutyl)-5,7-dimethoxy-2H-chromen-2-one
- FS-8446
- Toddalolactone 3??-O-methyl ether
- AKOS040763019
-
- Inchi: 1S/C17H22O6/c1-17(2,22-5)14(18)8-11-12(20-3)9-13-10(16(11)21-4)6-7-15(19)23-13/h6-7,9,14,18H,8H2,1-5H3/t14-/m1/s1
- InChI Key: OWHTXFVUUCBRRM-CQSZACIVSA-N
- SMILES: O(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])[C@@]([H])(C([H])([H])C1=C(C([H])=C2C(C([H])=C([H])C(=O)O2)=C1OC([H])([H])[H])OC([H])([H])[H])O[H]
Computed Properties
- Exact Mass: 322.14163842g/mol
- Monoisotopic Mass: 322.14163842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 74.2
(+)-5,7-Dimethoxy-6-[(2R)-2-hydroxy-3-methoxy-3-methylbutyl]-2H-1-benzopyran-2-one Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
(+)-5,7-Dimethoxy-6-[(2R)-2-hydroxy-3-methoxy-3-methylbutyl]-2H-1-benzopyran-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN95372-10mg |
Toddalolactone 3'-O-methyl ether (6-(2-Hydroxy-3-methoxy-3-methylbutyl)-5,7-dimethoxycoumarin) |
143614-35-1 | >=98% | 10mg |
$318 | 2023-09-19 | |
| TargetMol Chemicals | TN5896-5 mg |
Toddalolactone 3′-O-methyl ether |
143614-35-1 | 98% | 5mg |
¥ 2,850 | 2023-07-10 | |
| TargetMol Chemicals | TN5896-1 mL * 10 mM (in DMSO) |
Toddalolactone 3′-O-methyl ether |
143614-35-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 2950 | 2023-09-15 | |
| TargetMol Chemicals | TN5896-5mg |
Toddalolactone 3′-O-methyl ether |
143614-35-1 | 5mg |
¥ 2850 | 2024-07-19 | ||
| TargetMol Chemicals | TN5896-1 ml * 10 mm |
Toddalolactone 3′-O-methyl ether |
143614-35-1 | 1 ml * 10 mm |
¥ 2950 | 2024-07-19 |
(+)-5,7-Dimethoxy-6-[(2R)-2-hydroxy-3-methoxy-3-methylbutyl]-2H-1-benzopyran-2-one Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on (+)-5,7-Dimethoxy-6-[(2R)-2-hydroxy-3-methoxy-3-methylbutyl]-2H-1-benzopyran-2-one
(+)-5,7-Dimethoxy-6-[(2R)-2-hydroxy-3-methoxy-3-methylbutyl]-2H-1-benzopyran-2-one: A Comprehensive Overview
(+)-5,7-Dimethoxy-6-[(2R)-2-hydroxy-3-methoxy-3-methylbutyl]-2H-1-benzopyran-2-one, also known by its CAS registry number 143614-35-1, is a complex organic compound with significant interest in the fields of pharmacology and natural product chemistry. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and structural complexity. The molecule features a benzopyran skeleton with several substituents, including methoxy groups and a hydroxyl-containing side chain, contributing to its unique properties.
The structure of this compound is characterized by a bicyclic system comprising a benzene ring fused to a gamma-pyrone ring. The substituents at positions 5 and 7 are methoxy groups, while position 6 bears a chiral side chain with hydroxyl and methoxy functionalities. This stereochemistry is crucial for the compound's biological activity, as it determines the spatial arrangement of functional groups that interact with target biomolecules. Recent studies have highlighted the importance of such stereochemical features in modulating pharmacokinetic and pharmacodynamic properties.
Research into (+)-5,7-Dimethoxy... has revealed its potential as a bioactive agent with applications in drug discovery. For instance, in vitro assays have demonstrated its ability to inhibit specific enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that the compound may hold promise as a lead molecule for developing treatments targeting Alzheimer's disease and related conditions.
In addition to its enzymatic inhibitory properties, this compound has shown antioxidant activity, which is attributed to its ability to scavenge reactive oxygen species (ROS). This property is particularly relevant in the context of oxidative stress-related disorders, where ROS overproduction contributes to cellular damage and disease progression. Recent advancements in computational chemistry have enabled researchers to model the interaction of this compound with ROS-generating systems, providing deeper insights into its mechanism of action.
The synthesis of (+)-5,7-Dimethoxy... involves multi-step organic reactions, often employing asymmetric catalysis to achieve the desired stereochemistry at the chiral center. Researchers have explored various synthetic pathways, including aldol condensations and Diels-Alder reactions, to construct the benzopyran framework efficiently. These efforts have not only improved synthetic yields but also paved the way for scalability considerations in pharmaceutical manufacturing.
Beyond its direct biological applications, this compound serves as a valuable tool in chemical biology for studying molecular recognition and receptor-ligand interactions. Its structural complexity makes it an ideal candidate for probing protein binding sites and understanding drug design principles. Recent advances in X-ray crystallography have allowed scientists to visualize the binding mode of this compound with target proteins at atomic resolution, further enhancing our understanding of its bioactivity.
In conclusion, (+)-5,7-Dimethoxy... (CAS No: 143614-35-1) represents a fascinating example of how natural product-inspired compounds can drive innovation in drug discovery. With its unique structure, diverse biological activities, and potential therapeutic applications, this molecule continues to be a focal point for researchers across multiple disciplines. As ongoing studies unravel more about its mechanisms and therapeutic potential, it holds promise for contributing to the development of novel treatments for various human diseases.
143614-35-1 ((+)-5,7-Dimethoxy-6-[(2R)-2-hydroxy-3-methoxy-3-methylbutyl]-2H-1-benzopyran-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)